Cas no 888327-50-2 (tert-butyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate)

• Product Name: tert-butyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate
• CAS No: 888327-50-2
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD08686694
• CID: 1023857
• PubChem ID: 51670827
• Update Time: 2025-05-24

tert-butyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3S,5S)-tert-Butyl 3,5-dimethylpiperazine-1-carboxylate
• (3S,5S)-3,5-Dimethyl-1-piperazinecarboxylic acid 1,1-dimethylethyl ester
• tert-butyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate
• NUZXPHIQZUYMOR-IUCAKERBSA-N
• 4646AC
• FCH2820359
• AB48024
• AK102274
• (3S,5S)-1-Boc-3,5-dimethyl-piperazine
• AX8233813
• (3S,5S)-1-BOC-3,5-DIMETHYLPIPERAZINE
• 1,1-Dimethylethyl (3S,5S)-3,5-dimethyl-1-piperazinecarboxylate (ACI)
• (3S,5S)-3,5-Dimethylpiperazine-1-carboxylic acid tert-butyl ester
• MFCD08686694
• AKOS016843293
• DTXSID70680191
• 1-PIPERAZINECARBOXYLIC ACID, 3,5-DIMETHYL-, 1,1-DIMETHYLETHYL ESTER, (3S,5S)-
• SCHEMBL1005536
• CS-0048525
• (3S,5S)-tert-Butyl3,5-dimethylpiperazine-1-carboxylate
• 888327-50-2
• DB-336046
• P10619
• AS-50578

• MDL： MFCD08686694
• Inchi： 1S/C11H22N2O2/c1-8-6-13(7-9(2)12-8)10(14)15-11(3,4)5/h8-9,12H,6-7H2,1-5H3/t8-,9-/m0/s1
• InChI Key： NUZXPHIQZUYMOR-IUCAKERBSA-N
• SMILES： C(N1C[C@H](C)N[C@@H](C)C1)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 214.16800
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 1.3

Experimental Properties

• PSA: 41.57000
• LogP: 1.87040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate

tert-butyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate (CAS No: 888327-50-2) stands out as a significant molecule with diverse applications. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms. The tert-butyl group attached to the carboxylate moiety adds to its structural complexity and functional versatility. The stereochemistry of the molecule, specifically the (3S,5S) configuration, plays a crucial role in its biological activity and chemical reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging asymmetric catalysis and stereocontrolled reactions. These methods ensure high enantiomeric excess, which is critical for its application in pharmaceuticals and agrochemicals. The tert-butyl group serves as a protecting group for the carboxylic acid moiety, making it an ideal intermediate in peptide synthesis and drug delivery systems.

The (3S,5S)-dimethylpiperazine core is known for its ability to form stable macrocyclic structures. This property has been exploited in the development of crown ethers and ionophores, which are essential components in analytical chemistry and membrane transport studies. Moreover, the compound's ability to act as a chiral auxiliary has been extensively studied, providing insights into asymmetric induction in organic reactions.

In terms of biological activity, tert-butyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate has shown promise as a lead compound in drug discovery programs targeting central nervous system disorders. Its unique pharmacokinetic profile and bioavailability make it a valuable tool in medicinal chemistry. Recent studies have highlighted its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are implicated in various diseases such as hypertension and neurodegenerative conditions.

The synthesis of this compound involves a multi-step process that includes alkylation of piperazine derivatives followed by stereocontrolled oxidation and esterification. The use of microwave-assisted synthesis has significantly improved reaction yields and reduced reaction times. This approach aligns with the growing trend toward sustainable chemical processes that minimize environmental impact.

From an industrial perspective, the demand for tert-butyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate is driven by its application in specialty chemicals and fine chemicals markets. Its role as an intermediate in agrochemical formulations has been particularly notable. Researchers have demonstrated its efficacy as a fungicide precursor with improved selectivity and reduced toxicity compared to conventional agents.

In conclusion, tert-butyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate represents a versatile molecule with applications spanning from pharmaceuticals to agrochemicals. Its unique structural features and stereochemistry make it an invaluable tool in modern organic synthesis. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.